Cas no 2228886-03-9 (1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one
• CAS No: 2228886-03-9
• MF: C₉H₉FN₂O₃
• MW: 212.177765607834
• CID: 5867512
• PubChem ID: 165836856
• Update Time: 2025-06-20

1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one
• EN300-1806054
• 2228886-03-9

• Inchi： 1S/C9H9FN2O3/c1-11-5-9(13)6-2-3-8(12(14)15)7(10)4-6/h2-4,11H,5H2,1H3
• InChI Key： CQUGKBQBNVIYFM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CNC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.05972032g/mol
• Monoisotopic Mass: 212.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one

Introduction to 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one (CAS No. 2228886-03-9)

1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2228886-03-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a nitro-substituted aromatic ring and an amine functional group, has garnered attention due to its structural complexity and potential biological activity. The presence of both fluorine and nitro groups enhances its electronic properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one consists of a benzene ring substituted at the 3-position with a fluorine atom and at the 4-position with a nitro group. This arrangement imparts unique electronic and steric properties, which can influence its interactions with biological targets. The methylamino group at the second carbon of the ethyl chain further contributes to its reactivity and potential pharmacological effects.

In recent years, there has been growing interest in fluorinated nitroaromatic compounds due to their enhanced metabolic stability and binding affinity to biological receptors. The fluorine atom, being electronegative, can modulate the electronic distribution of the aromatic ring, thereby affecting the compound's solubility, bioavailability, and overall pharmacokinetic profile. Similarly, the nitro group introduces a strong electron-withdrawing effect, which can fine-tune the reactivity and selectivity of the molecule.

One of the most compelling aspects of 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one is its potential as a lead compound in the development of novel therapeutic agents. Researchers have been exploring its derivatives for various pharmacological applications, including anti-inflammatory, anticancer, and antimicrobial activities. The combination of fluorine and nitro substituents makes this compound particularly interesting for designing molecules that can interact with specific enzymes or receptors in a targeted manner.

Recent studies have demonstrated that modifications to the aromatic ring or the amine group can significantly alter the biological activity of this compound. For instance, replacing the methylamino group with other nitrogen-containing heterocycles has led to compounds with enhanced potency and selectivity. These findings highlight the importance of structural optimization in drug discovery and underscore the value of 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one as a starting point for further investigation.

The synthesis of 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to form the ethyl ketone moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms into the aromatic ring efficiently.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate biological pathways makes it suitable for treating a variety of diseases. For example, derivatives of this molecule have been investigated for their role in inhibiting key enzymes involved in inflammation and cancer progression. The fluorinated nitroaromatic core provides a stable scaffold that can be further functionalized to enhance binding affinity and reduce side effects.

The pharmaceutical industry continues to invest in research aimed at developing novel drugs based on fluorinated nitroaromatic compounds like 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one. The growing body of evidence supporting their efficacy and safety makes them an attractive option for drug development programs worldwide. As synthetic methodologies improve and computational tools become more sophisticated, researchers are better positioned to discover new applications for these compounds.

In conclusion, 1-(3-fluoro-4-nitrophenyl)-2-(methylamino)ethan-1-one (CAS No. 2228886-03-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it a valuable asset in the quest for new therapeutic agents. As advancements continue in synthetic chemistry and drug discovery technologies, this compound is likely to play an increasingly important role in developing next-generation medications.